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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitroaniline

Cat. No.: B15421743

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a detailed overview of the available solubility data for
bromo-dinitroaniline compounds, with a specific focus on isomers of interest in pharmaceutical
and chemical research. Due to a lack of specific quantitative data for 2-Bromo-3,5-
dinitroaniline in publicly accessible literature, this guide presents solubility information for the
closely related isomer, 2-Bromo-4,6-dinitroaniline, and the parent compound, 2,4-dinitroaniline.
This information serves as a valuable proxy for understanding the solubility characteristics of
this class of compounds.

Quantitative Solubility Data

Precise quantitative solubility data for 2-Bromo-3,5-dinitroaniline is not readily available in the
reviewed literature. However, data for structurally similar compounds provides critical insights
into their solution behavior.

Solubility of 2-Bromo-4,6-dinitroaniline

A gualitative assessment of 2-Bromo-4,6-dinitroaniline’s solubility has been reported. This data
is crucial for initial solvent screening and formulation development.
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Solvent Temperature Solubility
Water 70 °F <1 mg/mL
Hot Acetic Acid Elevated Soluble

Hot Alcohol Elevated Very Soluble
Hot Acetone Elevated Very Soluble

Table 1: Qualitative solubility of 2-Bromo-4,6-dinitroaniline.[1]

Solubility of 2,4-Dinitroaniline

A comprehensive study on 2,4-dinitroaniline provides quantitative mole fraction solubility (x1)
across a range of temperatures in various organic solvents. This data is instrumental for
thermodynamic modeling and process design.
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Temp Isopr n- 1- Ethyl
Metha Ethan Tolue Aceto Aceto
eratur opan Propa Butan Aceta L
nol ol he ne nitrile
e (K) ol nol ol te

0.0035 0.0042 0.0030 0.0033 0.0043 0.0159 0.0019 0.0458 0.0120

278.15
8 1 5 6 8 2 8 1 7
28315 0.0044 0.0052 0.0037 0.0041 0.0054 0.0191 0.0024 0.0543 0.0146
' 1 3 8 6 1 3 1 2 3
28515 0.0054 0.0064 0.0046 0.0051 0.0066 0.0228 0.0029 0.0642 0.0176
' 2 7 8 4 8 9 3 1 8
29315 0.0066 0.0079 0.0057 0.0063 0.0082 0.0273 0.0035 0.0756 0.0213
' 3 6 9 4 4 4 4 3 1
20815 0.0080 0.0097 0.0071 0.0078 0.0101 0.0325 0.0042 0.0887 0.0256
' 8 6 5 1 5 9 8 1 1
20315 0.0098 0.0119 0.0088 0.0096 0.0124 0.0387 0.0051 0.1036 0.0306
' 1 3 1 1 7 8 7 2 9
0815 0.0118 0.0145 0.0108 0.0118 0.0152 0.0460 0.0062 0.1205 0.0366
' 6 3 2 0 9 6 3 3 8
41315 0.0142 0.0176 0.0132 0.0144 0.0186 0.0545 0.0074 0.1396 0.0437
' 9 4 5 5 9 9 9 1 1
51815 0.0171 0.0213 0.0161 0.0176 0.0228 0.0645 0.0090 0.1610 0.0519

6 5 8 6 1 4 0 4 3

Table 2: Mole fraction solubility (x1) of 2,4-dinitroaniline in various solvents at different
temperatures.[2]

Experimental Protocols

The determination of solubility is a fundamental experimental procedure in chemical and
pharmaceutical sciences. The following section details a common and reliable method for
obtaining the quantitative solubility data presented above.
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Isothermal Saturation Method

The solubility of 2,4-dinitroaniline was determined using the isothermal saturation method.[2]

This technique involves preparing a saturated solution at a constant temperature and then

guantifying the concentration of the solute.

Apparatus:

Jacketed glass vessel (for temperature control)

Magnetic stirrer

Thermostatic water bath

High-Performance Liquid Chromatography (HPLC) system

Analytical balance

Procedure:

An excess amount of the solute (2,4-dinitroaniline) is added to a known volume of the
selected solvent in the jacketed glass vessel.

The mixture is continuously stirred at a constant, controlled temperature for a sufficient time
to ensure equilibrium is reached.

After stirring, the solution is allowed to settle for several hours to permit the undissolved solid
to precipitate.

A sample of the supernatant is carefully withdrawn using a pre-heated or pre-cooled syringe
fitted with a filter to remove any solid particles.

The collected sample is immediately diluted with the mobile phase to prevent precipitation.
The concentration of the solute in the diluted sample is determined by HPLC analysis.

The experiment is repeated at different temperatures to obtain a solubility curve.
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Analytical Method: High-Performance Liquid
Chromatography (HPLC)

The concentration of 2,4-dinitroaniline in the saturated solutions was quantified using an
Agilent-1260 HPLC system.[2]

Column: Reversed-phase LP-C18 column (250 mm x 4.6 mm)
e Column Temperature: 303.15 K

» Mobile Phase: Pure methanol

e Flow Rate: 1.0 mL-min~—?

o Detector: UV detector at a wavelength of 260 nm

e Quantification: Each measurement was performed in triplicate, and the average value was
used to ensure accuracy and repeatability.[2]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the isothermal saturation method for solubility
determination.
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Caption: Workflow for isothermal saturation solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15421743#2-bromo-3-5-dinitroaniline-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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